Cas no 868976-77-6 (N-{5-({(2H-1,3-benzodioxol-5-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}furan-2-carboxamide)

N-{5-({(2H-1,3-benzodioxol-5-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}furan-2-carboxamide structure

868976-77-6 structure

Product Name:N-{5-({(2H-1,3-benzodioxol-5-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}furan-2-carboxamide

CAS No:868976-77-6

MF:C₁₇H₁₄N₄O₅S₂

MW:418.446860790253

CID:6338749

PubChem ID:16195631

Update Time:2024-01-06

N-{5-({(2H-1,3-benzodioxol-5-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-{5-({(2H-1,3-benzodioxol-5-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}furan-2-carboxamide
- 868976-77-6
- N-(5-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
- F1838-3520
- HMS2723O20
- SMR000323636
- AB00591926-07
- AKOS024613479
- N-{5-[({[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}furan-2-carboxamide
- CHEMBL1441526
- MLS000624319
- N-[5-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
- Inchi： 1S/C17H14N4O5S2/c22-14(18-7-10-3-4-11-13(6-10)26-9-25-11)8-27-17-21-20-16(28-17)19-15(23)12-2-1-5-24-12/h1-6H,7-9H2,(H,18,22)(H,19,20,23)
- InChI Key： ZKEJQCWQDZJAKQ-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(NC(C2=CC=CO2)=O)S1)CC(NCC1C=CC2=C(C=1)OCO2)=O

Computed Properties

Exact Mass: 418.04056191g/mol
Monoisotopic Mass: 418.04056191g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 572
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 169Å²

N-{5-({(2H-1,3-benzodioxol-5-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}furan-2-carboxamide Pricemore >>

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